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Compound of Interest

Compound Name: lodomethyl pivalate

Cat. No.: B139702

An In-depth Technical Guide to the Safe Handling of lodomethyl Pivalate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for lodomethyl
pivalate (CAS No. 53064-79-2), a reagent commonly used in pharmaceutical synthesis and
organic chemistry.[1][2] Adherence to these guidelines is crucial to ensure the safety of
laboratory personnel and the integrity of research.

Chemical and Physical Properties

lodomethyl pivalate, also known as iodomethyl 2,2-dimethylpropanoate, is a pale yellow

liquid.[1] It is sensitive to light, air, and heat, necessitating specific storage conditions to prevent
degradation.[1]

Table 1: Physical and Chemical Properties of lodomethyl Pivalate
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Property

Value

Molecular Formula

C6H11102[1][2][3][4][5]

Molecular Weight 242.05 g/mol [1][2][3]

Melting Point 33-35°C[1][4][5]

Boiling Point 211.5°C[1][41[5]

Density 1.614+0.06 g/cm3 (Predicted)[4]

Hazard Identification and GHS Classification

lodomethyl pivalate is classified as a hazardous substance. It is corrosive and can cause

severe skin burns and eye damage.[1][6][7] It is also suspected of causing genetic defects and

may cause respiratory irritation.[3][6][7][8][9]

Table 2: GHS Hazard Classification for lodomethyl Pivalate

Hazard Class

Category Hazard Statement

H314: Causes severe skin

burns and eye damage / H315:

Skin Corrosion/Irritation 1C/2 S
Causes skin irritation[3][6][7][8]
[9]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[3][8][9]
o H341: Suspected of causing
Germ Cell Mutagenicity 2 ]
genetic defects[6][7]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[3][8][9][10]
Flammable Liquids 4 H227: Combustible liquid[6][7]

GHS Pictograms:

GHSO05: Corrosion
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Signal Word: Danger[3][6][9]

Safe Handling and Experimental Workflow

Proper handling of lodomethyl pivalate is essential to minimize exposure and ensure a safe
laboratory environment. The following workflow outlines the key steps for safe handling, from

preparation to disposal.

Storage

Store in a Cool, Dry, Well-Ventilated Place
Keep Container Tightly Closed
Store Under Inert Gas
Store Locked Up

Spill & Emergency

First Aid:
- Eyes: Rinse with water for 15 min
Preparation . - Skin: Wash with soap and water
b Handling & Use - Inhalation: Move to fresh air
- g

Ingestion: Rinse mouth, Do NOT induce vomitin
. " Avoid Contact with Skin and Eyes
Work in ?::;I(Ie\f;;g“eu Area | L gl Avoid Inhalation of misc |
Use Spark-Proof Tools

Wear Appropriate PPE:
- Safety Goggles/Face Shield
- Impervious Gloves
- Protective Clothing

Review SDS and
Obtain Special Instructions

Evacuate Area
Absorb with Inert Material
Collect in Suitable Container

Disposal
\ A
Dispose of Waste and Contaminated
Packaging According to Regulations
Contact Licensed Disposal Company

Click to download full resolution via product page

Caption: Workflow for the safe handling of lodomethyl pivalate.

Personal Protective Equipment (PPE)
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When handling lodomethyl pivalate, it is mandatory to use appropriate personal protective
equipment to prevent contact and exposure.[6][9]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[9]
[10]

» Skin Protection: Handle with impervious gloves.[6] Wear protective clothing and boots as
needed.[6] Contaminated clothing should be washed before reuse.[6]

» Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded,
use a NIOSH/MSHA or European Standard EN 149 approved respirator.[9][10]

First-Aid Measures

In case of exposure to lodomethyl pivalate, immediate medical attention is required.[6]

Table 3: First-Aid Procedures for lodomethyl Pivalate Exposure

Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[6]
[10]

Take off immediately all contaminated clothing.
Skin Contact Wash off with soap and plenty of water. Consult

a physician.[6][10]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o i

do. Continue rinsing for at least 15 minutes and

consult a physician.[6][10]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[6][10]

Storage and Disposal
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Proper storage and disposal are critical for maintaining the stability of lodomethyl pivalate and
for environmental safety.

o Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.[1] Keep
the container tightly closed and store under an inert gas.[10] The storage area should be
locked up.[6][9]

» Disposal: Dispose of surplus and non-recyclable solutions through a licensed disposal
company.[10] Do not let the product enter drains.[10] Contaminated packaging should be
disposed of as unused product.[10]

Accidental Release Measures

In the event of a spill, immediate action should be taken to contain and clean up the material
safely.

o Personal Precautions: Use personal protective equipment.[6][10] Evacuate personnel to safe
areas and ensure adequate ventilation.[6][10]

o Environmental Precautions: Prevent the product from entering drains.[6][10]

» Containment and Cleaning: Absorb the spill with an inert absorbent material (e.g., sand,
silica gel).[6] Collect the material in suitable, closed containers for disposal.[10]

Fire-Fighting Measures
lodomethyl pivalate is a combustible liquid.[6][7]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

e Special Hazards: Hazardous decomposition products include carbon oxides, hydrogen
iodide, and pivalic acid fumes.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus.[10]

This technical guide is intended to provide essential safety information for handling lodomethyl
pivalate. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the
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most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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